Cas no 1005046-30-9 (O,O,O-tris[5-methyl-2-(propan-2-yl)cyclohexyl] phosphorothioate)
![O,O,O-tris[5-methyl-2-(propan-2-yl)cyclohexyl] phosphorothioate structure](https://ossimg.kuujia.com/scimg/1005500/1005046-30-9x500.png)
1005046-30-9 structure
Product Name:O,O,O-tris[5-methyl-2-(propan-2-yl)cyclohexyl] phosphorothioate
CAS No:1005046-30-9
MF:C30H57O3PS
MW:528.810549497604
CID:5904480
PubChem ID:5142898
Update Time:2024-01-17
O,O,O-tris[5-methyl-2-(propan-2-yl)cyclohexyl] phosphorothioate Chemical and Physical Properties
Names and Identifiers
-
- O,O,O-tris(2-isopropyl-5-methylcyclohexyl) phosphorothioate
- O,O,O-tris[5-methyl-2-(propan-2-yl)cyclohexyl] phosphorothioate
- F0369-0007
- tris[(5-methyl-2-propan-2-ylcyclohexyl)oxy]-sulfanylidene-lambda5-phosphane
- 1005046-30-9
- AKOS005624384
-
- Inchi： 1S/C30H57O3PS/c1-19(2)25-13-10-22(7)16-28(25)31-34(35,32-29-17-23(8)11-14-26(29)20(3)4)33-30-18-24(9)12-15-27(30)21(5)6/h19-30H,10-18H2,1-9H3
- InChI Key： TWFZQYUQVTYADM-UHFFFAOYSA-N
- SMILES： P(=S)(OC1CC(C)CCC1C(C)C)(OC1CC(C)CCC1C(C)C)OC1CC(C)CCC1C(C)C
Computed Properties
- Exact Mass: 528.37660385g/mol
- Monoisotopic Mass: 528.37660385g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 35
- Rotatable Bond Count: 9
- Complexity: 605
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 9
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 11.7
- Topological Polar Surface Area: 59.8Ų
Experimental Properties
- Density: 1.01±0.1 g/cm3(Predicted)
- Boiling Point: 544.4±33.0 °C(Predicted)
O,O,O-tris[5-methyl-2-(propan-2-yl)cyclohexyl] phosphorothioate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0369-0007-2μmol |
O,O,O-tris[5-methyl-2-(propan-2-yl)cyclohexyl] phosphorothioate |
1005046-30-9 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0369-0007-5μmol |
O,O,O-tris[5-methyl-2-(propan-2-yl)cyclohexyl] phosphorothioate |
1005046-30-9 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0369-0007-10μmol |
O,O,O-tris[5-methyl-2-(propan-2-yl)cyclohexyl] phosphorothioate |
1005046-30-9 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0369-0007-20μmol |
O,O,O-tris[5-methyl-2-(propan-2-yl)cyclohexyl] phosphorothioate |
1005046-30-9 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0369-0007-1mg |
O,O,O-tris[5-methyl-2-(propan-2-yl)cyclohexyl] phosphorothioate |
1005046-30-9 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0369-0007-2mg |
O,O,O-tris[5-methyl-2-(propan-2-yl)cyclohexyl] phosphorothioate |
1005046-30-9 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0369-0007-3mg |
O,O,O-tris[5-methyl-2-(propan-2-yl)cyclohexyl] phosphorothioate |
1005046-30-9 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0369-0007-4mg |
O,O,O-tris[5-methyl-2-(propan-2-yl)cyclohexyl] phosphorothioate |
1005046-30-9 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0369-0007-5mg |
O,O,O-tris[5-methyl-2-(propan-2-yl)cyclohexyl] phosphorothioate |
1005046-30-9 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0369-0007-10mg |
O,O,O-tris[5-methyl-2-(propan-2-yl)cyclohexyl] phosphorothioate |
1005046-30-9 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
O,O,O-tris[5-methyl-2-(propan-2-yl)cyclohexyl] phosphorothioate Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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